Cas no 1891280-37-7 (3-(2,5-difluoro-4-methylphenyl)propan-1-ol)

• Product Name: 3-(2,5-difluoro-4-methylphenyl)propan-1-ol
• CAS No: 1891280-37-7
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 6192876
• PubChem ID: 117280446
• Update Time: 2025-06-15

3-(2,5-difluoro-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluoro-4-methylphenyl)propan-1-ol
• 1891280-37-7
• EN300-1763605

• Inchi： 1S/C10H12F2O/c1-7-5-10(12)8(3-2-4-13)6-9(7)11/h5-6,13H,2-4H2,1H3
• InChI Key： FDUFWIYFXUDPSG-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CCCO)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2,5-difluoro-4-methylphenyl)propan-1-ol

Comprehensive Overview of 3-(2,5-Difluoro-4-methylphenyl)propan-1-ol (CAS No. 1891280-37-7)

3-(2,5-Difluoro-4-methylphenyl)propan-1-ol (CAS No. 1891280-37-7) is a fluorinated aromatic alcohol with significant applications in pharmaceutical intermediates and specialty chemical synthesis. This compound, characterized by its unique difluoro-methylphenyl structure, has garnered attention in recent years due to its versatility in organic synthesis and potential role in drug discovery. The presence of both fluorine atoms and a hydroxyl group in its molecular framework makes it a valuable building block for designing bioactive molecules.

The compound's CAS number 1891280-37-7 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers frequently search for "3-(2,5-difluoro-4-methylphenyl)propan-1-ol synthesis" or "CAS 1891280-37-7 applications," reflecting growing interest in its synthetic pathways and utility. Its structural features, including the propan-1-ol chain and difluoro-methylphenyl moiety, contribute to its reactivity in cross-coupling reactions and other transformations.

In the context of current trends, 3-(2,5-difluoro-4-methylphenyl)propan-1-ol aligns with the demand for fluorinated compounds in medicinal chemistry. Fluorination is a key strategy to enhance drug bioavailability and metabolic stability, making this compound relevant to modern drug development. Searches for "fluorinated pharmaceutical intermediates" or "difluoro-methylphenyl derivatives" often lead to discussions about its potential. Additionally, its role in green chemistry initiatives—where efficient synthesis methods are prioritized—has been explored.

From a technical perspective, the compound's physical and chemical properties are critical for its handling and application. Its solubility in organic solvents like dichloromethane and tetrahydrofuran facilitates its use in various reactions. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structure. Researchers often inquire about "3-(2,5-difluoro-4-methylphenyl)propan-1-ol NMR data" or "CAS 1891280-37-7 safety profile," underscoring the need for detailed technical information.

The industrial relevance of CAS No. 1891280-37-7 extends to agrochemicals and materials science, where fluorinated compounds are increasingly utilized. Its compatibility with palladium-catalyzed reactions and other advanced synthetic methods makes it a candidate for producing high-value specialty chemicals. As sustainability becomes a focal point, queries like "eco-friendly synthesis of difluoro-methylphenyl compounds" highlight the compound's alignment with greener chemistry practices.

In summary, 3-(2,5-difluoro-4-methylphenyl)propan-1-ol (CAS No. 1891280-37-7) represents a versatile and scientifically significant compound. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique structural attributes. By addressing common search queries and integrating current scientific trends, this overview provides a comprehensive and SEO-optimized resource for researchers and industry professionals alike.